2-Hydroxy-5-methyl-3-nitrobenzaldehyde
Overview
Description
2-Hydroxy-5-methyl-3-nitrobenzaldehyde is a nitroaromatic compound .
Synthesis Analysis
The synthesis of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde involves the use of Lanthanum(III) and Cerium(III) metal salts .Molecular Structure Analysis
The molecular structure of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde can be represented by the linear formula: HOC6H3(NO2)CHO .Physical And Chemical Properties Analysis
2-Hydroxy-5-methyl-3-nitrobenzaldehyde has a melting point of 125-128 °C (lit.) . It is free of the 3-nitro isomer .Scientific Research Applications
Chemical Interactions and Molecular Structures
2-Hydroxy-5-methyl-3-nitrobenzaldehyde is involved in intricate chemical interactions and molecular structures. For instance, in compounds like 2-hydroxy-3-iodo-5-nitrobenzaldehyde, molecules are linked into sheets by C-H...O hydrogen bonds and two-centre iodo-nitro interactions, further connected by aromatic pi-pi stacking interactions, showcasing the complex intermolecular forces at play in chemical structures involving nitrobenzaldehyde derivatives (Garden et al., 2004).
Synthetic Applications
The compound plays a critical role in synthesis processes. For instance, it's been used in the improved synthesis protocol of 3-hydroxy-5-nitrobenzaldehyde, optimizing ratios and yields, highlighting its importance in refining and enhancing chemical synthesis processes (Zhang Wen-jing, 2009). Additionally, it's a precursor in the synthesis of 3-benzoylquinolines, underlining its utility in producing complex organic compounds (Basavaiah et al., 2006).
Structural Analysis and Compound Characterization
2-Hydroxy-5-methyl-3-nitrobenzaldehyde and its derivatives are subject to extensive structural analysis and characterization. For example, the synthesis of 2-hydroxy-N′-(5-hydroxy-2-nitrobenzylidene)-3-methylbenzohydrazide and its subsequent crystal structure analysis illustrate the compound's role in forming stable structures with intricate hydrogen bonding patterns (Zhao-Fu Zhu et al., 2012).
Antibacterial Applications
Derivatives of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde have been studied for their antibacterial activities. For instance, Schiff base complexes derived from 5-nitro-2-hydroxybenzaldehyde and benzylamine have been synthesized, characterized, and screened for their in vitro antibacterial activity, showcasing the potential medical applications of these compounds (Amirnasr et al., 2015).
Analytical and Computational Studies
Furthermore, the compound and its derivatives are the subject of analytical and computational studies, enhancing our understanding of their properties and potential applications. For instance, the synthesis and analysis of 6-hydroxy-5-[(2-hydroxy-6-oxocyclohex-1-en-1-yl)(2-nitrophenyl)methyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione involved computational studies to elucidate its molecular geometry and electronic properties (Barakat et al., 2018).
Safety And Hazards
properties
IUPAC Name |
2-hydroxy-5-methyl-3-nitrobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO4/c1-5-2-6(4-10)8(11)7(3-5)9(12)13/h2-4,11H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUGNDXPTZCCGDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)[N+](=O)[O-])O)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80408429 |
Source
|
| Record name | 2-hydroxy-5-methyl-3-nitrobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80408429 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-5-methyl-3-nitrobenzaldehyde | |
CAS RN |
66620-31-3 |
Source
|
| Record name | 2-hydroxy-5-methyl-3-nitrobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80408429 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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